Cas no 1804952-93-9 (3-Bromo-2-(difluoromethyl)-5-methylpyridine-4-carboxylic acid)
3-Bromo-2-(difluoromethyl)-5-methylpyridine-4-carboxylic acid is a halogenated pyridine derivative with a difluoromethyl substituent, offering unique reactivity and structural features for synthetic applications. The bromine atom at the 3-position provides a versatile handle for further functionalization via cross-coupling reactions, while the difluoromethyl group enhances metabolic stability and lipophilicity, making it valuable in medicinal chemistry and agrochemical research. The carboxylic acid moiety allows for additional derivatization or salt formation, broadening its utility in intermediate synthesis. This compound is particularly useful in the development of pharmaceuticals and specialty chemicals, where precise molecular modifications are required. Its well-defined structure ensures consistent performance in synthetic workflows.
1804952-93-9 structure
Product Name:3-Bromo-2-(difluoromethyl)-5-methylpyridine-4-carboxylic acid
CAS No:1804952-93-9
MF:C8H6BrF2NO2
MW:266.039548397064
CID:4809610
Update Time:2025-05-28
3-Bromo-2-(difluoromethyl)-5-methylpyridine-4-carboxylic acid Chemical and Physical Properties
Names and Identifiers
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- 3-Bromo-2-(difluoromethyl)-5-methylpyridine-4-carboxylic acid
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- Inchi： 1S/C8H6BrF2NO2/c1-3-2-12-6(7(10)11)5(9)4(3)8(13)14/h2,7H,1H3,(H,13,14)
- InChI Key： QJLFAXAIHBMBEI-UHFFFAOYSA-N
- SMILES： BrC1C(C(F)F)=NC=C(C)C=1C(=O)O
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 14
- Rotatable Bond Count: 2
- Complexity: 227
- XLogP3: 2.1
- Topological Polar Surface Area: 50.2
3-Bromo-2-(difluoromethyl)-5-methylpyridine-4-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A029059131-1g |
3-Bromo-2-(difluoromethyl)-5-methylpyridine-4-carboxylic acid |
1804952-93-9 | 97% | 1g |
$1,519.80 | 2022-04-01 |
3-Bromo-2-(difluoromethyl)-5-methylpyridine-4-carboxylic acid Related Literature
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Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
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Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
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Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
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Richa Sardessai,Shobhana Krishnaswamy,Mysore S. Shashidhar CrystEngComm, 2012,14, 8010-8016
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Hailing Chen,Lu Yin,Meng Liu,Laibing Wang,Michiya Fujiki,Wei Zhang RSC Adv., 2019,9, 4849-4856
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